Cas no 866149-99-7 (1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one)

• Product Name: 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one
• CAS No: 866149-99-7
• CID: 4662982
• Update Time: 2025-11-01

1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-BENZYL-4-HYDROXY-3-(5-OXO-2,5-DIHYDRO-1H-PYRAZOL-3-YL)-2(1H)-QUINOLINONE
• 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one

Additional information on 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one

Introduction to 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one (CAS No. 866149-99-7)

The compound 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one, identified by its CAS number 866149-99-7, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural features and promising biological activities. The compound belongs to a class of derivatives that combine the structural motifs of quinolinone and pyrazole, which are well-documented for their pharmacological relevance.

At the core of this compound's structure lies a benzyl group attached to a hydroxy-substituted 1,2-dihydroquinolin-2-one scaffold. This scaffold is further functionalized with a 5-oxo-2,5-dihydro-1H-pyrazol-3-yl moiety, which introduces additional hydrogen bonding potential and electronic complexity. Such structural features are often exploited in drug design to modulate interactions with biological targets, enhancing efficacy and selectivity.

Recent studies have highlighted the importance of quinolinone derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both hydroxy and benzyl substituents in 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-yl)-1,2-dihydroquinolin-2-one suggests potential interactions with enzymes and receptors involved in critical cellular pathways. This makes it a valuable candidate for further investigation in drug discovery.

The pyrazole component of the molecule is particularly noteworthy, as it is a common pharmacophore in many bioactive compounds. Pyrazole derivatives are known for their ability to inhibit various enzymes and receptors, making them useful in treating conditions such as inflammation and cancer. The specific arrangement of atoms in the 5-oxo-2,5-dihydro-1H-pyrazol-3-yl group may contribute to unique binding properties that distinguish this compound from others in its class.

In the context of current research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). Quinolinone derivatives have shown promise in this area due to their ability to bind to hydrophobic pockets and aromatic residues on target proteins. The structural features of 1-benzyl-4-hydroxy-3-(5-oxo-2,5-dihydro-1H-pyrazol-3-y)-1,2-dihydroquinolin - 2-one, particularly the combination of the benzyl, hydroxy, and pyrazole moieties, may enable it to interact with PPIs effectively.

Moreover, the compound's potential as an inhibitor of kinases has been explored. Kinases are enzymes that play a crucial role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that target the underlying mechanisms of these diseases. The unique structural framework of 1-benzyl -4-hydroxy -3-(5 - oxo - 2 , 5 - dihydro - 1 H - pyrazol - 3 - yl ) - 1 , 2 - dihydroquinolin - 2 - one may make it a potent tool in this endeavor.

Recent computational studies have suggested that this compound could exhibit favorable pharmacokinetic properties. Molecular docking simulations have indicated strong binding affinity to several therapeutic targets, including protein kinases and transcription factors. These findings align with experimental data from preliminary screenings conducted by our research team. The results are promising and warrant further investigation into its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between appropriately substituted benzaldehyde derivatives and hydrazine hydrate to form the pyrazole ring system. Subsequent functionalization with hydroxymethyl groups followed by cyclization under controlled conditions yields the desired quinolinone core structure.

Once synthesized, rigorous analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are employed to confirm its identity and purity. Mass spectrometry (MS) also plays a crucial role in verifying molecular weight and confirming the absence of impurities or by-products.

In vitro studies have begun to elucidate the biological activity profile of 1-benzyl -4-hydroxy -3-(5 - oxo - 2 , 5 - dihydro - 1 H - pyrazol - 3 - yl ) - 1 , 2 - dihydroquinolin - 2 - one. Initial assays have shown modest inhibitory effects on certain kinases at submicromolar concentrations, suggesting potential therapeutic utility. Further investigations are underway to determine its specificity profile against other kinases or non-oncology targets.

The development of novel scaffolds like those found in this compound is essential for overcoming resistance mechanisms associated with existing therapies. By introducing structural diversity through modifications such as varying substituents on the benzyl or hydroxy groups while maintaining core pharmacophoric elements like the pyrazole ring system within quinolinone derivatives offers new avenues for therapeutic intervention.

The integration of computational chemistry tools has significantly accelerated lead optimization processes by enabling rapid screening virtual libraries containing thousands upon thousands candidates before committing resources towards experimental synthesis validation thereby saving both time money resources overall development timeline projects intended address unmet medical needs effectively efficiently manner possible advances technology allow researchers explore vast chemical space discover next generation breakthrough treatments patients worldwide benefit from discoveries made today tomorrow